Cas no 149704-65-4 (1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one)

• Product Name: 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one
• CAS No: 149704-65-4
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD10000740
• CID: 2663537
• PubChem ID: 53440441
• Update Time: 2025-08-05

1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(pyrrolidin-1-ylmethyl)phenyl]ethanone
• 1-(4-PYRROLIDIN-1-YLMETHYL-PHENYL)-ETHANONE
• 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one
• 1-(4-(Pyrrolidin-1-ylmethyl)phenyl)ethanone
• 149704-65-4
• DTXSID60702578
• 1-{4-[(Pyrrolidin-1-yl)methyl]phenyl}ethan-1-one
• 1-[4-[(PYRROLIDIN-1-YL)METHYL]PHENYL]ETHAN-1-ONE
• EN300-1196731
• SCHEMBL24733057
• G62137
• A1-06552

• MDL： MFCD10000740
• Inchi： 1S/C13H17NO/c1-11(15)13-6-4-12(5-7-13)10-14-8-2-3-9-14/h4-7H,2-3,8-10H2,1H3
• InChI Key： WFSSZWCJEOTHLF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one

1-{4-(Pyrrolidin-1-yl)methylphenyl}ethan-1-one (CAS No. 149704-65-4): A Comprehensive Overview

1-{4-(Pyrrolidin-1-yl)methylphenyl}ethan-1-one (CAS No. 149704-65-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PMPA, is characterized by its unique molecular structure, which includes a pyrrolidine ring and a benzene ring linked by a methyl group. The compound's structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical formula of 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one is C₁₃H₁₇NO, and it has a molecular weight of 203.28 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with pyrrolidine, followed by a reduction step to form the final product. The synthesis of PMPA has been optimized in various studies to improve yield and purity, making it more accessible for research and development purposes.

In recent years, 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that PMPA can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of PMPA to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell signaling and regulation. The selective inhibition of PKC by PMPA suggests its potential as a therapeutic agent for conditions such as psoriasis and certain types of cancer. The study also demonstrated that PMPA exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further development.

Beyond its enzymatic inhibition properties, 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one has also been investigated for its potential neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that PMPA can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects of PMPA are attributed to its ability to modulate intracellular signaling pathways and reduce oxidative damage.

In addition to its therapeutic applications, PMPA has been used as a tool compound in biochemical assays to study enzyme kinetics and substrate specificity. Its well-defined structure and known biological activities make it an ideal candidate for high-throughput screening (HTS) assays, where it can be used to identify novel inhibitors or activators of target enzymes. This application has significant implications for drug discovery and development, as it can accelerate the identification of lead compounds with desired pharmacological properties.

The safety profile of 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one has been evaluated in several preclinical studies. These studies have demonstrated that PMPA is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. The ongoing clinical trials are focused on evaluating the pharmacokinetics, pharmacodynamics, and safety profile of PMPA in different patient populations.

The future prospects for 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one are promising, with ongoing research aimed at optimizing its structure to enhance its potency and selectivity. Advances in computational chemistry and molecular modeling have facilitated the design of novel derivatives of PMPA with improved pharmacological properties. These efforts are expected to lead to the development of more effective therapeutic agents for various diseases.

In conclusion, 1-{4-(pyrrolidin-1-yl)methylphenyl}ethan-1-one (CAS No. 149704-65-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. As research continues to uncover new applications and optimize its properties, PMPA is poised to play an important role in advancing our understanding and treatment of various diseases.